Cas no 28755-93-3 (Fe(III) Octaethylporphine Chloride)

• Product Name: Fe(III) Octaethylporphine Chloride
• CAS No: 28755-93-3
• MF: C₃₆H₄₆Cl₃FeN₄
• MW: 696.981247425079
• CID: 239900
• PubChem ID: 24855420
• Update Time: 2025-10-09

Fe(III) Octaethylporphine Chloride Chemical and Physical Properties

Names and Identifiers

• Iron,chloro[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-5-12)-
• Chloro(2,3,7,8,12,13,17,18-octaethylporphyrinato)i ron(III)
• iron(3+),2,12,13,15,17,18,20,23-octaethyl-21H-porphyrin,trichloride
• Iron,chloro[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-5-...
• (2,3,7,8,12,13,17,18-octaethylphorphirinato)iron chloride
• (2,3,7,8,12,13,17,18-tetraethylporphyrinato)FeCl
• [chloro(octaethylporphyrinato)iron(III)]
• 2,3,7,8,12,13,17,18-OCTAETHYL-21H,23H-PORPHINE IRON(III) CHLORIDE
• Fe(2,3,7,8,12,13,17,18-octaethylporphyrin) chloride
• octaethylporphyrin iron(III) chloride
• iron(3+);2, 12, 13, 15, 17, 18, 20, 23-octaethyl-21H-porphyrin;trichloride
• DTXSID60725247
• 28755-93-3
• iron(3+);2,12,13,15,17,18,20,23-octaethyl-21H-porphyrin;trichloride
• Iron(3+) chloride--2,3,5,7,8,10,12,21-octaethylporphyrin (1/3/1)
• SHMMVGOWYAIRHR-UHFFFAOYSA-K
• Fe(III) Octaethylporphine chloride
• Fe(III) Octaethylporphine Chloride

• MDL： MFCD00011614
• Inchi： 1S/C36H46N4.3ClH.Fe/c1-9-22-19-25-20-23-17-18-24(37-23)21-32-26(10-2)29(13-5)36(40(32)16-8)31(15-7)35-28(12-4)27(11-3)34(39-35)30(14-6)33(22)38-25;;;;/h17-21,38H,9-16H2,1-8H3;3*1H;/q;;;;+3/p-3/b23-20-,24-21-,25-20-,32-21-,33-30-,34-30-,35-31-,36-31-;;;;
• InChI Key： SHMMVGOWYAIRHR-ISBOZFIRSA-K
• SMILES： [Fe+3].[Cl-].[Cl-].[Cl-].N1(CC)C2C=C3C=CC(C=C4C=C(CC)C(=C(CC)C5C(CC)=C(CC)C(=C(CC)C1=C(CC)C=2CC)N=5)N4)=N3 |c:15,26,t:4,9|

Computed Properties

• Exact Mass: 623.26000
• Monoisotopic Mass: 695.213741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 787
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 34.58000
• LogP: 6.82120
• Solubility: Not determined

Fe(III) Octaethylporphine Chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Fe(III) Octaethylporphine Chloride

Fe(III) Octaethylporphine Chloride (CAS No. 28755-93-3): A Comprehensive Overview

Fe(III) Octaethylporphine Chloride (CAS No. 28755-93-3) is a coordination compound that has garnered significant attention in the fields of chemistry, biochemistry, and materials science due to its unique properties and potential applications. This compound is a metalloporphyrin, specifically an iron(III) complex with octaethylporphine as the ligand, and it is often used in various research and industrial settings.

The structure of Fe(III) Octaethylporphine Chloride consists of an iron(III) ion coordinated to an octaethylporphine ligand, which is a macrocyclic compound with four pyrrole rings linked by methine bridges. The octaethyl substituents provide steric bulk, which can influence the compound's reactivity and stability. The chloride ion serves as a counterion to balance the charge of the complex.

In recent years, Fe(III) Octaethylporphine Chloride has been extensively studied for its potential applications in catalysis, photodynamic therapy (PDT), and as a model system for understanding heme proteins. One of the key areas of research has been its use as a catalyst in various chemical reactions. For instance, studies have shown that this compound can efficiently catalyze the oxidation of organic substrates using hydrogen peroxide as the oxidant. This property makes it a valuable tool in green chemistry, where environmentally friendly catalysts are highly sought after.

Beyond catalysis, Fe(III) Octaethylporphine Chloride has also shown promise in photodynamic therapy (PDT), a treatment modality used in cancer therapy. PDT involves the use of photosensitizers that can generate reactive oxygen species (ROS) upon light activation, leading to the destruction of cancer cells. Research has demonstrated that Fe(III) Octaethylporphine Chloride can effectively generate ROS when exposed to light, making it a potential candidate for PDT applications.

In addition to its practical applications, Fe(III) Octaethylporphine Chloride serves as an important model system for studying heme proteins. Heme proteins, such as hemoglobin and myoglobin, play crucial roles in biological processes such as oxygen transport and storage. The iron-porphyrin core of these proteins is structurally similar to that of Fe(III) Octaethylporphine Chloride, making it an ideal model for investigating the electronic and spectroscopic properties of heme centers.

The spectroscopic properties of Fe(III) Octaethylporphine Chloride have been extensively characterized using techniques such as UV-Vis spectroscopy, electron paramagnetic resonance (EPR), and nuclear magnetic resonance (NMR). These studies have provided valuable insights into the electronic structure and coordination environment of the iron center. For example, UV-Vis spectroscopy has revealed distinct absorption bands that are characteristic of the porphyrin chromophore and the iron(III) ion.

In terms of synthesis, Fe(III) Octaethylporphine Chloride can be prepared through several routes, including metalation of free base octaethylporphine with iron(III) chloride or iron(II) chloride followed by oxidation. The choice of synthetic method can influence the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

The stability and solubility properties of Fe(III) Octaethylporphine Chloride are also important considerations for its use in various applications. This compound is generally stable under ambient conditions but can be sensitive to strong acids or bases. Its solubility can be influenced by the choice of solvent; it is typically more soluble in organic solvents such as dichloromethane or dimethyl sulfoxide (DMSO).

In conclusion, Fe(III) Octaethylporphine Chloride (CAS No. 28755-93-3) is a versatile compound with a wide range of applications in catalysis, photodynamic therapy, and as a model system for studying heme proteins. Its unique electronic structure and spectroscopic properties make it an important subject of ongoing research in multiple scientific disciplines. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly significant role in advancing our understanding and utilization of metalloporphyrins.